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Compound of Interest

Compound Name: Chromotropic acid sodium salt

Cat. No.: B12340529

Introduction

Formaldehyde is a widely used chemical in various industrial and research applications.
However, due to its toxicity and carcinogenic properties, its detection and quantification are of
paramount importance. The chromotropic acid method is a well-established and specific
colorimetric assay for the determination of formaldehyde.[1] In the presence of concentrated
sulfuric acid, chromotropic acid (4,5-dihydroxy-2,7-naphthalenedisulfonic acid) reacts with
formaldehyde to form a characteristic purple-colored monocationic chromogen.[2] The intensity
of the color, which can be measured spectrophotometrically at approximately 580 nm, is
directly proportional to the formaldehyde concentration.[2][3] This method is highly specific for
formaldehyde and is not significantly affected by the presence of other aldehydes or organic
compounds.[1]

These application notes provide detailed protocols for the preparation of the chromotropic acid
reagent and its application in formaldehyde testing, intended for researchers, scientists, and
drug development professionals.

Quantitative Data Summary

The following table summarizes the key quantitative parameters associated with the
chromotropic acid method for formaldehyde testing.
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Parameter Value Reference
Reagents
Chromotropic Acid Dihydrate

>95.0%

Purity

Sulfuric Acid Concentration

Concentrated (95-98%)

[2]

Reagent Preparation &
Stability

Aqueous Chromotropic Acid

Solution

1% (w/v) or 0.25 g in 25 mL

[2]

Stability of Aqueous Solution

Prepare fresh daily

[2]

Chromotropic Acid in H2SOa4

1% (wiv)

[4]

Stability of H2SOa4 Solution

Use within 2 days (stored at
<4°C)

[4]

Stability of Solid Reagent

=2 years (Room Temp,

protected from light/moisture)

[3]

Analytical Parameters

Wavelength of Max.

580 nm [11[2113]
Absorbance (Amax)
Typical Calibration Range 0-15ug [2]
Limit of Quantitation (LOQ) ~1 pg [2]

Reaction Conditions

Incubation Temperature

Room Temperature to 60°C

[2]4]

Incubation Time

15 - 30 minutes

[4]115]

Experimental Protocols

Protocol 1: Preparation of Aqueous Chromotropic Acid Solution
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This protocol describes the preparation of an aqueous solution of chromotropic acid. This
solution is mixed with the sample prior to the addition of sulfuric acid.

Materials:

Chromotropic acid disodium salt dihydrate (4,5-dihydroxy-2,7-naphthalenedisulfonic acid
disodium salt)

Formaldehyde-free distilled or deionized water

Volumetric flask (25 mL)

Analytical balance

Procedure:

o Accurately weigh 0.25 g of chromotropic acid disodium salt dihydrate.[2]
o Transfer the weighed powder into a 25 mL volumetric flask.

o Add approximately 20 mL of formaldehyde-free distilled water to the flask.
o Swirl the flask gently to dissolve the powder completely.

e Once dissolved, add formaldehyde-free distilled water to bring the volume to the 25 mL
mark.

» Stopper the flask and invert it several times to ensure the solution is homogeneous.

o Note: This solution is light-sensitive and should be prepared fresh each day for optimal
performance.[2][6]

Protocol 2: General Procedure for Formaldehyde Quantification

This protocol outlines the steps for detecting and quantifying formaldehyde in an aqueous
sample using the prepared chromotropic acid reagent.

Materials:
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e Aqueous Chromotropic Acid Solution (from Protocol 1)

o Concentrated Sulfuric Acid (Reagent Grade)

o Sample containing formaldehyde (and corresponding standards for calibration)

o Formaldehyde-free distilled water (for blanks and dilutions)

e Glass test tubes or vials

e Pipettes

e Spectrophotometer

o Water bath or heating block (optional, for increased sensitivity)

Procedure:

o Sample Preparation: Pipette 2 mL of the sample solution into a clean glass test tube. If
necessary, dilute the sample with formaldehyde-free water to ensure the concentration falls
within the calibration range.

» Reagent Blank: Prepare a reagent blank by pipetting 2 mL of formaldehyde-free distilled
water into a separate test tube.[2]

o Standard Curve: Prepare a series of formaldehyde standards (e.g., 1.0, 3.0, 5.0, 10.0, and
15.0 pg) and adjust the final volume of each to 2 mL with formaldehyde-free water.[2]

e Color Development:

o Add 1.0 mL of the freshly prepared aqueous chromotropic acid solution to each tube
(sample, blank, and standards).[2]

o Mix the contents of each tube thoroughly.

o CAUTION: In a fume hood, while wearing appropriate personal protective equipment
(goggles, gloves, lab coat), carefully and slowly add 5 mL of concentrated sulfuric acid to
each tube.[2] The solution will become very hot. Mix gently during addition.
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e Incubation: Allow the tubes to cool to room temperature.[2] For enhanced color development,
the tubes can be heated in a water bath at 60°C for 30 minutes or in a boiling water bath for

15 minutes, followed by cooling.[4][5]
e Spectrophotometric Measurement:
o Set the spectrophotometer to a wavelength of 580 nm.[2]
o Use the reagent blank to zero the spectrophotometer.
o Measure the absorbance of each standard and the sample.

e Quantification: Subtract the absorbance of the reagent blank from the absorbance values of
the standards and the sample.[2] Plot a calibration curve of absorbance versus
formaldehyde concentration for the standards. Use the equation of the line from the
calibration curve to determine the concentration of formaldehyde in the sample.

Diagrams
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Caption: Workflow for preparing chromotropic acid reagent and testing for formaldehyde.
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Caption: Reaction of formaldehyde with chromotropic acid to form a colored product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Formaldehyde
Testing Using Chromotropic Acid Reagent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12340529#how-to-prepare-chromotropic-acid-
reagent-for-formaldehyde-testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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